Cas no 3245-87-2 (3-(2,5-Dimethoxyphenoxy)propan-1-amine)

• Product Name: 3-(2,5-Dimethoxyphenoxy)propan-1-amine
• CAS No: 3245-87-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5955874
• PubChem ID: 98783325
• Update Time: 2023-11-23

3-(2,5-Dimethoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1870899
• 3-(2,5-dimethoxyphenoxy)propan-1-amine
• 3245-87-2
• 3-(2,5-Dimethoxyphenoxy)propan-1-amine

• Inchi： 1S/C11H17NO3/c1-13-9-4-5-10(14-2)11(8-9)15-7-3-6-12/h4-5,8H,3,6-7,12H2,1-2H3
• InChI Key： RTIJJXKIXUXPHM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1OC)OC)CCCN

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes